Cas no 921993-71-7 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide structure

921993-71-7 structure

Product Name:N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide

CAS No:921993-71-7

MF:C₂₂H₂₈N₂O₄S

MW:416.533724784851

CID:6097049

PubChem ID:40957300

Update Time:2023-11-29

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide
- N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzenesulfonamide
- AKOS024637517
- F2296-0504
- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,3,4,5,6-pentamethylbenzenesulfonamide
- 921993-71-7
- Inchi： 1S/C22H28N2O4S/c1-12-13(2)15(4)20(16(5)14(12)3)29(26,27)24-17-8-9-18-19(10-17)28-11-22(6,7)21(25)23-18/h8-10,24H,11H2,1-7H3,(H,23,25)
- InChI Key： KKJCERKGQNHPOG-UHFFFAOYSA-N
- SMILES： C1(S(NC2C=C3OCC(C)(C)C(=O)NC3=CC=2)(=O)=O)=C(C)C(C)=C(C)C(C)=C1C

Computed Properties

Exact Mass: 416.17697855g/mol
Monoisotopic Mass: 416.17697855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 701
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 92.9Å²

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2296-0504-2μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2296-0504-5μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2296-0504-10μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2296-0504-20μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2296-0504-1mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2296-0504-2mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2296-0504-3mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2296-0504-4mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2296-0504-5mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2296-0504-10mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3,4,5,6-pentamethylbenzene-1-sulfonamide	921993-71-7	90%+	10mg	$79.0	2023-05-16